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Compound of Interest

Compound Name: N-nitroso-meropenem
Cat. No.: B15811780
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For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine impurities in pharmaceutical products is a significant concern for
regulatory agencies and manufacturers due to their potential carcinogenic properties.
Nitrosamine Drug Substance-Related Impurities (NDSRISs) are a class of nitrosamines that are
structurally related to the active pharmaceutical ingredient (API). N-nitroso-meropenem is a
potential NDSRI that can form in meropenem API under certain conditions.

This application note provides a detailed protocol for the sensitive and selective quantification
of N-nitroso-meropenem in meropenem API using Liquid Chromatography with tandem Mass
Spectrometry (LC-MS/MS). The method is designed to meet the stringent regulatory
requirements for the control of nitrosamine impurities.

Experimental Protocols
Materials and Reagents

» N-nitroso-meropenem reference standard
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e Meropenem API

e LC-MS grade water

o LC-MS grade acetonitrile

e LC-MS grade methanol

e Formic acid (LC-MS grade)

¢ Ammonium formate (LC-MS grade)

* N-nitroso-meropenem-d6 (internal standard, optional)

Standard Solution Preparation

e Primary Stock Solution of N-nitroso-meropenem (100 pg/mL): Accurately weigh 1.0 mg of
N-nitroso-meropenem reference standard and dissolve in 10.0 mL of methanol.

e Working Standard Solution (1.0 pg/mL): Dilute 100 uL of the primary stock solution to 10.0
mL with a 50:50 mixture of methanol and water.

o Calibration Standards: Prepare a series of calibration standards by further diluting the
working standard solution with a 50:50 mixture of methanol and water to achieve
concentrations ranging from 0.1 ng/mL to 50 ng/mL.

Sample Preparation

e Accurately weigh 100 mg of meropenem API into a 15 mL centrifuge tube.

Add 10.0 mL of a 50:50 mixture of methanol and water.

Vortex the tube for 5 minutes to ensure complete dissolution.

Centrifuge the solution at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.22 um PVDF syringe filter into an LC-MS vial for analysis.

LC-MS/MS Method
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Liquid Chromatography (LC) Conditions:

Parameter

Value

Column

C18, 2.1 x 100 mm, 1.8 pm

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

Flow Rate 0.3 mL/min
Injection Volume 5puL
Column Temperature 40 °C
Gradient See Table 1

Table 1: LC Gradient Program

Time (min) % Mobile Phase B
0.0 5

1.0 5

8.0 95

10.0 95

10.1 5

15.0 5

Mass Spectrometry (MS) Conditions:

© 2026 BenchChem. All rights reserved.

3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15811780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Parameter Value

lonization Mode Positive Electrospray lonization (ESI+)
Capillary Voltage 3.5kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

Desolvation Gas Flow 800 L/hr

Cone Gas Flow 50 L/hr

Collision Gas Argon

MRM Transitions:

The following Multiple Reaction Monitoring (MRM) transitions are proposed for the analysis of
N-nitroso-meropenem. These transitions are predicted based on the structure of the molecule
and may require optimization.

Table 2: Proposed MRM Transitions for N-nitroso-meropenem

Collision Energy

Analyte Precursor lon (m/z) Product lon (m/z) (eV) (Starting
Point)
N-nitroso-meropenem  413.1 141.1 25
N-nitroso-meropenem  413.1 68.1 35
N-nitroso-
419.1 147.1 25

meropenem-d6 (IS)

Data Presentation

The following tables summarize the expected quantitative performance of the method. This
data is illustrative and should be confirmed during method validation.

Table 3: Linearity and Range
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Analyte Range (ng/mL) Correlation Coefficient (r?)

N-nitroso-meropenem 0.1-50 > 0.995

Table 4: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Analyte LOD (ng/mL) LOQ (ng/mL)

N-nitroso-meropenem 0.03 0.1

Table 5: Accuracy (Recovery)

Spiked Level (ng/mL)

Mean Recovery (%)

% RSD (n=6)

0.1 (LOQ) 95.2 8.5
1.0 98.7 4.2
25.0 101.5 2.8

Table 6: Precision

Spiked Level (ng/mL)

Intra-day Precision (%

Inter-day Precision (%

RSD, n=6) RSD, n=18)
0.1 (LOQ) 7.8 10.2
1.0 3.5 51
25.0 2.1 3.9
Visualizations
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Sample and Standard Preparation
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Caption: Experimental workflow for the LC-MS/MS quantification of N-nitroso-meropenem in
meropenem API.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantification of
N-nitroso-meropenem in meropenem API by LC-MS/MS. The method is designed to be
sensitive, selective, and robust, making it suitable for routine quality control and regulatory
submissions. The provided experimental details, including sample preparation, LC-MS/MS
parameters, and expected performance data, offer a solid foundation for researchers and drug
development professionals to implement this critical analysis. It is essential to validate this
method in accordance with ICH Q2 (R1) guidelines before its implementation in a regulated
environment.

» To cite this document: BenchChem. [Application Note: LC-MS/MS Quantification of N-
nitroso-meropenem in Meropenem API]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15811780/docs#application-note-Ic-ms-ms-
guantification-of-n-nitroso-meropenem-in-meropenem-api|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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